Cas no 2870706-67-3 (2′-Propyl[1,1′-bicyclopropyl]-2-methanol)

• Product Name: 2′-Propyl[1,1′-bicyclopropyl]-2-methanol
• CAS No: 2870706-67-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6043057
• Update Time: 2025-07-01

2′-Propyl[1,1′-bicyclopropyl]-2-methanol Chemical and Physical Properties

Names and Identifiers

• 2′-Propyl[1,1′-bicyclopropyl]-2-methanol

• Inchi： 1S/C10H18O/c1-2-3-7-4-9(7)10-5-8(10)6-11/h7-11H,2-6H2,1H3
• InChI Key： YWFNWBQEZZDXHR-UHFFFAOYSA-N
• SMILES： C1(C2CC2CCC)CC1CO

Experimental Properties

• Density: 1.009±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 224.3±8.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on 2′-Propyl[1,1′-bicyclopropyl]-2-methanol

Comprehensive Overview of 2′-Propyl[1,1′-bicyclopropyl]-2-methanol (CAS No. 2870706-67-3)

2′-Propyl[1,1′-bicyclopropyl]-2-methanol (CAS No. 2870706-67-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This bicyclopropyl derivative, characterized by its propyl and methanol functional groups, offers a fascinating case study for researchers and chemists exploring novel synthetic pathways and material science innovations. The compound's bicyclopropyl backbone contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis.

In the context of modern chemical research, 2′-Propyl[1,1′-bicyclopropyl]-2-methanol is often discussed alongside trending topics such as green chemistry, sustainable synthesis, and bio-based materials. As industries increasingly prioritize environmentally friendly alternatives, this compound's potential for low-toxicity applications aligns well with current market demands. Researchers are particularly interested in its role as a building block for high-performance polymers and specialty coatings, where its molecular structure could enhance material properties like durability and thermal resistance.

The synthesis of CAS No. 2870706-67-3 typically involves advanced catalytic processes, which have become a hot topic in chemical engineering circles. Recent breakthroughs in asymmetric catalysis and flow chemistry have opened new possibilities for producing such complex molecules with higher efficiency and lower environmental impact. These developments respond directly to frequently searched queries like "innovative catalytic methods for bicyclic compounds" and "sustainable production of specialty alcohols," demonstrating the compound's relevance to current research trends.

From an analytical perspective, 2′-Propyl[1,1′-bicyclopropyl]-2-methanol presents interesting challenges and opportunities for characterization. Advanced techniques such as NMR spectroscopy and mass spectrometry are crucial for verifying its structure and purity, topics that consistently rank high in academic search queries. The compound's stereochemistry, influenced by its bicyclopropyl framework, makes it particularly interesting for studies in molecular conformation and steric effects - areas that generate substantial interest in both academic and industrial research communities.

In pharmaceutical research, while not directly used as an active ingredient, the structural features of 2′-Propyl[1,1′-bicyclopropyl]-2-methanol have sparked investigations into its potential as a chiral auxiliary or molecular scaffold. These applications connect with popular search terms like "novel chiral building blocks" and "three-dimensional molecular architectures," reflecting the compound's relevance to current drug discovery paradigms that emphasize complex, spatially defined structures.

The material science applications of CAS No. 2870706-67-3 extend to emerging fields such as organic electronics and advanced composites. Its rigid yet functionalized structure offers possibilities for modifying electronic properties in conjugated systems or enhancing interfacial adhesion in composite materials. These potential uses align with frequently searched topics like "next-generation organic semiconductors" and "high-performance composite additives," positioning the compound as potentially valuable in cutting-edge technological applications.

Quality control and standardization of 2′-Propyl[1,1′-bicyclopropyl]-2-methanol represent another area of professional interest. The development of robust analytical methods for this compound responds to industry needs for reliable characterization protocols, a subject that generates consistent search traffic from quality assurance professionals and regulatory specialists. Establishing precise specifications for parameters like enantiomeric purity (when applicable) and residual solvents meets the growing demand for well-characterized specialty chemicals.

From a commercial perspective, the market for bicyclopropyl derivatives like 2870706-67-3 has shown gradual growth, particularly in research and specialty chemical sectors. This trend mirrors increasing searches for "high-value chemical intermediates" and "custom synthesis solutions," indicating growing industry recognition of such compounds' potential. The propyl-methanol substitution pattern in this particular derivative offers distinct advantages in terms of solubility and further functionalization possibilities compared to simpler bicyclopropyl analogs.

Environmental and safety considerations for 2′-Propyl[1,1′-bicyclopropyl]-2-methanol follow standard protocols for handling organic compounds of its class. While not classified as hazardous under major regulatory frameworks, proper laboratory safety measures remain essential - a topic that consistently ranks high in search engine queries from both academic and industrial chemists. The compound's stability profile and decomposition characteristics represent important research areas that connect with broader interests in chemical stability and storage conditions for specialty organics.

Future research directions for CAS No. 2870706-67-3 may explore its potential in catalysis, material science, and medicinal chemistry applications more extensively. The compound's unique structural features position it well for investigations into strain-release chemistry and spatially constrained molecular systems - areas generating increasing academic interest. These potential developments align with frequently searched terms like "innovative uses of strained ring systems" and "advanced organic building blocks," suggesting sustained relevance in chemical research landscapes.

In summary, 2′-Propyl[1,1′-bicyclopropyl]-2-methanol (CAS No. 2870706-67-3) represents a fascinating case study in modern organic chemistry, bridging fundamental research with potential practical applications. Its structural complexity and functional group arrangement offer multiple avenues for innovation, particularly in fields prioritizing molecular precision and tailored properties. As research continues to uncover new possibilities for such specialized compounds, their importance in advancing both scientific knowledge and technological applications seems certain to grow.